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This guide provides an objective comparison of experimental data validating the decay scheme

of Carbon-10 (¹⁰C), a short-lived positron-emitting isotope. The data presented is crucial for

researchers in nuclear physics, astrophysics, and fields where precise understanding of

radioactive decay is paramount.

Introduction to Carbon-10 Decay
Carbon-10 is an unstable isotope of carbon that undergoes beta-plus (β+) decay, transforming

into a stable isotope of Boron-10 (¹⁰B). This process primarily involves the conversion of a

proton into a neutron within the nucleus, with the emission of a positron and an electron

neutrino. The decay of ¹⁰C is characterized by a well-defined half-life and specific decay

pathways, or branches, to various energy states of the daughter nucleus, ¹⁰B. The validation of

its decay scheme relies on consistent experimental measurements of these properties.

Key Decay Parameters and Experimental Data
The decay of Carbon-10 is dominated by two main branches: a superallowed Fermi transition

to an excited state of Boron-10 at 1740 keV, and a Gamow-Teller transition to another excited

state at 718 keV. The subsequent de-excitation of these Boron-10 states results in the emission

of gamma rays with characteristic energies.
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The half-life of a radionuclide is a fundamental property. Precise and consistent measurements

of the half-life of ¹⁰C from different experiments provide strong validation of our understanding

of its decay.

Reported Half-Life
(seconds)

Experimental Method Reference

19.290 ± 0.012 Not specified in abstract ChemLin[1]

19.303 ± 0.013

3-fold coincidence of

2x511keV + 718keV gamma-

rays

ResearchGate[2]

19.282 ± 0.011
E-E fast scintillator telescope

for positron detection
ResearchGate[2]

19.310 ± 0.004 4π proportional gas counter ResearchGate[3]

Branching Ratios of Carbon-10 Decay
The branching ratio represents the percentage of decays that proceed through a specific decay

pathway. The validation of the ¹⁰C decay scheme is heavily dependent on the accurate

measurement of the branching ratios for its main decay branches.
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Decay Branch
Reported
Branching Ratio
(%)

Experimental
Method

Reference

Superallowed β+

decay to ¹⁰B (1740

keV state)

1.4638 ± 0.0050

High-precision single-

crystal germanium

detector

arXiv[4]

Superallowed β+

decay to ¹⁰B (1740

keV state)

1.4646 ± 0.0019
Adopted value from

literature survey
Cyclotron Institute[5]

Gamow-Teller β+

decay to ¹⁰B (718 keV

state)

~98%
Coincidence-counter

experiments
Chegg.com[6]

Gamow-Teller β+

decay to ¹⁰B (718 keV

state)

~98.5%

Implied from

superallowed branch

measurement

Cyclotron Institute[5]

Gamma-Ray Emissions from Boron-10 De-excitation
Following the beta decay to excited states, the Boron-10 nucleus promptly de-excites by

emitting gamma rays. The energies and intensities of these gamma rays provide a clear

signature of the preceding decay branches.

Gamma-Ray Energy (keV) Origin Reference

1022
De-excitation of the 1740 keV

state in ¹⁰B
Cyclotron Institute[5]

718
De-excitation of the 718 keV

state in ¹⁰B
Cyclotron Institute[5]

511
Annihilation of the emitted

positron
Cyclotron Institute[5]
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The validation of the ¹⁰C decay scheme relies on sophisticated experimental techniques. Below

are detailed methodologies for key experiments.

Production of Carbon-10
Carbon-10 is an artificially produced radioisotope. A common production method involves the

irradiation of a Boron-10 target with protons from a cyclotron. The nuclear reaction is

¹⁰B(p,n)¹⁰C.[1]

Half-Life Measurement
A prevalent method for measuring the half-life of short-lived isotopes like ¹⁰C involves the use

of plastic scintillator detectors. The experimental setup is designed to detect the characteristic

gamma rays emitted following the decay. For instance, a 3-fold coincidence technique can be

employed to specifically identify the simultaneous detection of the two 511 keV annihilation

gamma rays and the 718 keV gamma ray from the de-excitation of the primary daughter state

of Boron-10.[2] The decay rate is measured over time, and the half-life is determined by fitting

an exponential decay curve to the data. A significant challenge in these measurements is

accounting for systematic errors arising from high count rates.[2]

Branching Ratio Determination
The determination of branching ratios requires precise measurement of the gamma rays

emitted from the daughter nucleus. High-purity germanium (HPGe) detectors are often used for

their excellent energy resolution.

To measure the superallowed branching ratio, an experiment can be performed at an isotope

separator facility like ISOLDE at CERN. A high-precision single-crystal germanium detector is

used to measure the intensity of the 1022 keV gamma ray, which is a signature of this decay

branch.[4] A significant experimental challenge is the potential for the pile-up of two 511 keV

annihilation gamma quanta, which can be mistaken for a 1022 keV event. To address this,

experiments may also utilize a beam of another isotope, such as ¹⁹Ne, to evaluate and subtract

this pile-up contribution.[4]

Coincidence-counting techniques are also crucial. By detecting the emitted positron in

coincidence with the subsequent gamma rays, a clear picture of the decay scheme can be

constructed. For example, observing two gamma rays of 1.02 MeV and 0.72 MeV in
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coincidence in a small fraction of decays confirms the decay to the 1740 keV state, while the

presence of only the 0.72 MeV gamma ray in the vast majority of decays validates the

dominant branch to the 718 keV state.[6]

Decay Scheme and Experimental Workflow
Diagrams
The following diagrams illustrate the validated decay pathway of Carbon-10 and a generalized

workflow for its experimental study.

¹⁰C (0⁺)

¹⁰B (1740 keV, 0⁺)
 β⁺ (1.46%)

¹⁰B (718 keV, 1⁺)
 β⁺ (~98.5%)

 γ (1022 keV)
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Click to download full resolution via product page

Figure 1: Validated decay scheme of Carbon-10.
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Figure 2: Generalized experimental workflow for ¹⁰C decay studies.
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Alternative Decay Schemes and Experimental
Searches
The validation of a decay scheme also involves searching for other potential, or "rare," decay

branches. To date, the decay of Carbon-10 is well-described by the two primary branches to

the 1740 keV and 718 keV states of Boron-10. No other significant decay branches have been

experimentally confirmed. The search for rare or forbidden decays is an ongoing area of

research in nuclear physics, as their observation could provide insights into physics beyond the

Standard Model.

Conclusion
The decay scheme of Carbon-10 is well-established and validated by a consistent set of

experimental data from various research groups using different techniques. The precise

measurements of its half-life, branching ratios, and subsequent gamma emissions provide a

robust foundation for its use in fundamental physics research and other applications. The

primary decay pathways through the 1740 keV and 718 keV excited states of Boron-10

account for virtually all observed decays. Future research may focus on further refining the

precision of these measurements and pushing the experimental limits on the search for any yet

unobserved, rare decay modes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to the Validation of the Carbon-10
Decay Scheme]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256599#validation-of-carbon-10-decay-scheme]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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